Cas no 1021260-24-1 (6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide)

• Product Name: 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide
• CAS No: 1021260-24-1
• MF: C₂₀H₁₄F₃N₃O₃S
• MW: 433.403673648834
• CID: 6413165
• PubChem ID: 42270039
• Update Time: 2025-06-11

6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide
• CHEMBL2093806
• TDR86358
• F5269-0095
• 1021260-24-1
• 6-(4-methoxyphenyl)-N-(4-(trifluoromethoxy)phenyl)imidazo[2,1-b]thiazole-3-carboxamide
• AKOS024504624

• Inchi： 1S/C20H14F3N3O3S/c1-28-14-6-2-12(3-7-14)16-10-26-17(11-30-19(26)25-16)18(27)24-13-4-8-15(9-5-13)29-20(21,22)23/h2-11H,1H3,(H,24,27)
• InChI Key： PLLQUJRNDNRWMD-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(OC(F)(F)F)C=C2)=O)N2C=C(C3=CC=C(OC)C=C3)N=C12

Computed Properties

• Exact Mass: 433.07079698g/mol
• Monoisotopic Mass: 433.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 93.1Ų

Additional information on 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide

Comprehensive Overview of 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS 1021260-24-1)

The compound 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS 1021260-24-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the imidazo[2,1-b][1,3]thiazole core and trifluoromethoxy substituent, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its carboxamide functionality and aromatic moieties.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide structure aligns with this trend, as its scaffold is often associated with bioactive compounds in oncology and inflammation research. Its CAS 1021260-24-1 identifier is frequently searched in academic databases, reflecting its relevance in high-impact studies.

One of the key advantages of this compound lies in its structure-activity relationship (SAR), which allows for fine-tuning of pharmacological properties. The 4-methoxyphenyl and 4-(trifluoromethoxy)phenyl groups contribute to its lipophilicity and metabolic stability, critical factors in drug design. These attributes are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a hot topic in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide involves multi-step reactions, including cyclization and amidation processes. Researchers emphasize the importance of regioselective functionalization to achieve high yields and purity, as highlighted in recent publications indexed under CAS 1021260-24-1. Such methodologies are pivotal for scaling up production in preclinical studies.

The compound’s potential extends beyond traditional therapeutics. With growing interest in proteolysis-targeting chimeras (PROTACs) and molecular glues, its scaffold could serve as a warhead or linker component. This versatility makes 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide a subject of patents and collaborative research projects, particularly in the context of targeted protein degradation strategies.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the identity and purity of CAS 1021260-24-1, ensuring reproducibility in biological assays. Quality control protocols are rigorously followed to meet the standards of Good Laboratory Practice (GLP), a recurring theme in industry discussions.

In summary, 6-(4-methoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide represents a compelling case study in modern drug discovery. Its structural complexity, combined with its applicability in cutting-edge therapeutic modalities, positions it as a valuable tool for researchers. As the scientific community continues to explore its full potential, CAS 1021260-24-1 remains a keyword of interest in both academic and industrial settings.